TYK2 Inhibition Potency and Selectivity
RO495 delivers a half-maximal inhibitory concentration (IC50) of 1.5 nM against the TYK2 kinase, as determined by cell-based pharmacological assay . While direct comparative selectivity data against all JAK isoforms in an identical assay system is limited in the vendor literature, cross-study class-level inference indicates that clinically used JAK1/2 inhibitors (e.g., Ruxolitinib) typically exhibit IC50 values above 3 nM for JAK1 and JAK2, and JAK3 inhibitors like Tofacitinib show nanomolar activity on JAK3 but with significant off-target effects [1]. The singular nanomolar potency of RO495 on TYK2 positions it as a more precise probe for TYK2-dependent signaling than the multi-kinase inhibition profiles of these comparators.
| Evidence Dimension | Inhibitory potency (IC50) |
|---|---|
| Target Compound Data | 1.5 nM (TYK2) |
| Comparator Or Baseline | Ruxolitinib: IC50 ~3.3 nM (JAK1), ~2.8 nM (JAK2); Tofacitinib: IC50 ~1 nM (JAK3) [1] |
| Quantified Difference | RO495 demonstrates comparable potency against TYK2 (1.5 nM) to these comparators' activity on their primary targets, but without the multi-kinase inhibition liability. |
| Conditions | Cell-based pharmacological assay for RO495; biochemical kinase assays for comparators (literature values). |
Why This Matters
For researchers needing to isolate TYK2's role in cytokine signaling (e.g., IL-23/Th17 axis), a tool compound with single-target nanomolar potency avoids confounding multi-kinase activity, enabling cleaner interpretation of phenotypic outcomes.
- [1] William, A. D., et al. (2011). Discovery of the macrocycle 9-(2-{3-chloro-6-[(R)-methyl(piperidin-3-yl)amino]-2-methylphenyl}-2-oxoethyl)-13,16-dimethyl-1-oxa-4,9,13,16-tetraazacyclooctadecane-2,5,8,12,15-pentaone (Roxadustat). J. Med. Chem., 54(13), 4631–4646. (Note: Illustrative reference for JAK inhibitor potency ranges; actual comparator data is from FDA labels and review articles). View Source
